Cas no 39590-27-7 (2-(2-Ethoxyphenyl)ethan-1-amine)

• Product Name: 2-(2-Ethoxyphenyl)ethan-1-amine
• CAS No: 39590-27-7
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 313107
• PubChem ID: 142362
• Update Time: 2025-10-25

2-(2-Ethoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,2-ethoxy-
• 2-Ethoxyphenethylamine
• 2-(2-ethoxyphenyl)ethanamine
• 2-ethoxy-phenethylamine
• MFCD00060615
• SCHEMBL147184
• Benzeneethanamine, 2-ethoxy-
• 2-(2-ethoxy-phenyl)-ethylamine
• 2-(2-Ethoxyphenyl)ethanamine #
• 39590-27-7
• AKOS000157545
• EN300-145306
• FT-0676283
• DTXSID30192705
• A824634
• 2-(2-Ethoxyphenyl)Ethan-1-Amine
• 2-(2-Ethoxyphenyl)ethan-1-amine

• MDL： MFCD00060615
• Inchi： 1S/C10H15NO/c1-2-12-10-6-4-3-5-9(10)7-8-11/h3-6H,2,7-8,11H2,1H3
• InChI Key： VDSGSZWDSYFYCJ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1CCN

Computed Properties

• Exact Mass: 165.11500
• Monoisotopic Mass: 165.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 35.2A^2

Experimental Properties

• Density: 1,01 g/cm3
• Boiling Point: 118°C 20mm
• Flash Point: 103.4°C
• Refractive Index: 1.52
• PSA: 35.25000
• LogP: 2.28680
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-(2-Ethoxyphenyl)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2734
• Hazard Category Code： 34-41
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT, CORROSIVE
• Risk Phrases：R34
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(2-Ethoxyphenyl)ethan-1-amine

Professional Introduction to 2-(2-Ethoxyphenyl)ethan-1-amine (CAS No. 39590-27-7)

2-(2-Ethoxyphenyl)ethan-1-amine, a compound with the chemical formula C₁₀H₁₃N, is a significant molecule in the field of pharmaceutical chemistry. Its CAS number, CAS NO. 39590-27-7, uniquely identifies it in scientific literature and databases. This compound has garnered attention due to its structural properties and potential applications in drug development.

The molecular structure of 2-(2-Ethoxyphenyl)ethan-1-amine consists of a phenyl ring substituted with an ethoxy group at the 2-position, connected to an ethanamine moiety. This configuration imparts unique electronic and steric properties, making it a versatile scaffold for medicinal chemistry. The presence of both aromatic and aliphatic components allows for diverse interactions with biological targets, which is a critical factor in designing effective therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of amine derivatives. Specifically, 2-(2-Ethoxyphenyl)ethan-1-amine has been investigated for its potential role in modulating various biological pathways. Research has indicated that this compound may exhibit properties relevant to central nervous system (CNS) disorders, making it a promising candidate for further study.

One of the most compelling aspects of 2-(2-Ethoxyphenyl)ethan-1-amine is its ability to interact with neurotransmitter receptors. Studies have suggested that it may influence the activity of serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases. The ethoxy group in its structure appears to enhance binding affinity to certain receptors, potentially leading to novel therapeutic interventions.

The synthesis of 2-(2-Ethoxyphenyl)ethan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical research. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex aromatic system present in this molecule.

The pharmacokinetic profile of 2-(2-Ethoxyphenyl)ethan-1-amine is another area of active investigation. Understanding how this compound is metabolized and distributed within the body is crucial for developing safe and effective drugs. Preliminary studies have shown that it exhibits moderate bioavailability and a reasonable half-life, suggesting its potential for clinical application.

In addition to its pharmacological significance, 2-(2-Ethoxyphenyl)ethan-1-amine has also been explored as an intermediate in the synthesis of more complex molecules. Its structural features make it a valuable building block for designing derivatives with enhanced biological activity. Researchers are particularly interested in modifying its aromatic core or substituents to improve selectivity and reduce side effects.

The integration of computational chemistry techniques has further advanced the study of 2-(2-Ethoxyphenyl)ethan-1-amine. Molecular modeling simulations have provided insights into its interactions with biological targets at an atomic level. These simulations not only aid in understanding its mechanism of action but also guide the design of next-generation analogs with improved pharmacological profiles.

The regulatory landscape surrounding the use of 2-(2-Ethoxyphenyl)ethan-1-amine is another important consideration. As with all compounds intended for pharmaceutical use, stringent regulatory guidelines must be followed to ensure safety and efficacy. Compliance with Good Manufacturing Practices (GMP) and other regulatory standards is essential for advancing this compound from laboratory research to clinical trials.

In conclusion, 2-(2-Ethoxyphenyl)ethan-1-amine (CAS NO. 39590-27-7) represents a significant area of research in medicinal chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further exploration. As our understanding of its pharmacological properties continues to grow, so too does its promise as a therapeutic agent for various neurological and psychiatric disorders.